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Compound of Interest

Compound Name: Calteridol

Cat. No.: B1148332 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Comprehensive

Overview of Safe Handling and Disposal of Calteridol, a Gadolinium-Based Contrast Agent.

This document provides crucial safety and logistical information for the proper disposal of

Calteridol. Given that Calteridol is a gadolinium-based contrast agent (GBCA), its disposal

requires careful consideration to ensure personnel safety and prevent environmental

contamination. The following procedures are based on established guidelines for handling

chemical and pharmaceutical waste, with specific attention to the properties of GBCAs.

Chemical and Physical Properties of Calteridol
A clear understanding of Calteridol's properties is fundamental to its safe handling and

disposal. The following table summarizes key quantitative data for Calteridol and its calcium

salt.
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Property Calteridol Calteridol Calcium

CAS Number 120041-08-9 121915-83-1

Molecular Formula C17H32N4O7 C34H58Ca3N8O14

Molecular Weight 404.5 g/mol 923.1 g/mol

IUPAC Name

2-[4,7-bis(carboxymethyl)-10-

(2-hydroxypropyl)-1,4,7,10-

tetrazacyclododec-1-yl]acetic

acid

tricalcium;bis(2-[4,7-

bis(carboxylatomethyl)-10-(2-

hydroxypropyl)-1,4,7,10-

tetrazacyclododec-1-

yl]acetate)

Procedural, Step-by-Step Guidance for Calteridol
Disposal
Currently, there are no specific regulations that mandate a particular disposal method for

GBCAs like Calteridol. However, due to the recognized toxicity of free gadolinium, it is

imperative to manage its disposal as hazardous waste to prevent its release into the

environment.

Step 1: Personal Protective Equipment (PPE)
Before handling Calteridol, ensure that appropriate personal protective equipment is worn.

This is a critical step to minimize exposure and ensure personal safety.

Eye and Face Protection: Wear tightly fitting safety goggles or a face shield that conforms to

EN 166 (EU) or NIOSH (US) standards.[1]

Skin Protection: Wear impervious, flame-retardant protective clothing.[1] Handle the material

with gloves that have been inspected for integrity before use.[1] After handling, wash and dry

hands thoroughly.[1]

Respiratory Protection: If exposure limits are exceeded or if irritation is experienced, use a

full-face respirator.[1]

Step 2: Containment of Spills
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In the event of a spill, immediate and proper containment is necessary to prevent wider

contamination.

Ventilation: Ensure the area is well-ventilated.[1]

Containment: Prevent further leakage or spillage if it is safe to do so.[1] Do not allow the

chemical to enter drains, as this can lead to environmental contamination.[1]

Cleanup: Collect the spilled material and place it in a suitable, closed container for disposal.

[1]

Step 3: Waste Collection and Storage
Proper collection and storage of Calteridol waste are essential pending final disposal.

Container: Use a designated, well-labeled, and tightly closed container for Calteridol waste.

[1]

Storage Location: Store the waste container in a cool, dry, and well-ventilated area.[1]

Step 4: Final Disposal
The final disposal of Calteridol waste must be conducted in a manner that is both safe and

compliant with regulations.

Professional Disposal Service: It is highly recommended to contact a licensed professional

waste disposal service to handle the final disposal of Calteridol.[2] The material can be

burned in a chemical incinerator equipped with an afterburner and scrubber.[2]

Regulatory Compliance: Ensure that the disposal method complies with all federal, state,

and local regulations.

Disposal Decision Workflow
The following diagram illustrates the logical steps to be followed for the safe disposal of

Calteridol.
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Start: Calteridol Waste Generated

Step 1: Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Is there a spill?

Step 2: Contain Spill
Prevent entry to drains

Yes

Step 3: Collect Waste
in a labeled, sealed container

No

Step 4: Store Waste
in a cool, dry, ventilated area

Step 5: Contact Licensed
Waste Disposal Service

End: Compliant Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Calteridol waste.
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Disclaimer: The information provided in this document is intended as a guide and should not

replace a thorough risk assessment and adherence to all applicable institutional and regulatory

guidelines. Always consult your institution's Environmental Health and Safety (EHS)

department for specific disposal protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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